2-(2,4-Dichlorophenyl)-2-methylpropan-1-amine

• IUPAC Name: 2-(2,4-dichlorophenyl)-2-methylpropan-1-amine
• InChI: InChI=1S/C10H13Cl2N/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5H,6,13H2,1-2H3
• InChI Key: IJHSMHSWPHPDBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C10H13Cl2N
• Molecular Weight: 218.12 g/mol
• CAS RN: 103628-31-5

Description

2-(2,4-Dichlorophenyl)-2-methylpropan-1-amine is a derivative of 2,4-Dichlorophenol. 2,4-Dichlorophenol is a chlorinated derivative of phenol with the molecular formula Cl2C6H3OH. It is a white solid that is mildly acidic (pK a = 7.9). It is produced on a large scale as a precursor to the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D).

Molecular Structure Analysis

The molecular structure of this compound is related to that of 2,4-Dichlorophenol, which has the molecular formula C6H4Cl2O. Further structural analysis can be performed using techniques such as X-ray crystallography and spectroscopy.

Mechanism of Action

2,4-D works by inhibiting the activity of the plant's enzymes, which are responsible for synthesizing essential proteins and other molecules. The herbicide blocks the activity of the enzyme acetolactate synthase (ALS), which is involved in the synthesis of the essential amino acid valine. This prevents the plant from synthesizing proteins, which ultimately leads to death.
Biochemical and Physiological Effects
2,4-D has several biochemical and physiological effects on plants. It inhibits the activity of the enzyme acetolactate synthase (ALS), which is involved in the synthesis of the essential amino acid valine. This leads to the inhibition of protein synthesis, which ultimately results in the death of the plant. In addition, 2,4-D can cause changes in the levels of auxins, gibberellins, and abscisic acid, which are hormones involved in plant growth and development.

Advantages and Limitations for Lab Experiments

2,4-D is a widely used herbicide in lab experiments due to its relative safety, low cost, and ease of use. It is relatively safe to use in lab experiments since it is not toxic to humans and other animals. Furthermore, it is relatively inexpensive and can be easily applied to plants in the lab. One of the main limitations of 2,4-D is that it is not effective against all types of weeds. It is also not effective against some types of woody plants.

Future Directions

Some future directions for research involving 2,4-D include finding new ways to use the herbicide, such as in combination with other herbicides or in combination with other methods of weed control. Additionally, researchers could investigate the long-term effects of 2,4-D on plants and any potential health risks associated with its use. Finally, researchers could also investigate the potential for 2,4-D to be used as a biopesticide, as it has been shown to be effective against some insects and fungi.

Scientific Research Applications

2,4-D is widely used in scientific research, particularly in the fields of plant physiology and biochemistry. It is used to study the effects of herbicides on plants and to investigate the biochemical pathways involved in plant growth and development. It is also used to study the effects of environmental pollutants on plants and to develop methods for controlling weed populations.

Safety and Hazards

The safety data sheet for a related compound, 2,4-Dichloroacetophenone, indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.